2-Cyano-2-(4-fluorophenyl)-1-(4-pyridyl)ethane

• Molecular Formula: C14H11FN2
• Molecular Weight: 226.25 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-3-pyridin-4-ylpropanenitrile
• InChI: InChI=1S/C14H11FN2/c15-14-3-1-12(2-4-14)13(10-16)9-11-5-7-17-8-6-11/h1-8,13H,9H2
• InChI Key: YZAOXPVBHKVFBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CC2=CC=NC=C2)C#N)F

Description

2-Cyano-2-(4-fluorophenyl)-1-(4-pyridyl)ethane is a useful research compound. Its molecular formula is C14H11FN2 and its molecular weight is 226.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

250 ml of dry ethanol were added dropwise to metallic sodium (17.3 g/0.7 mol). Ethyl isonicotinate (75.8 g/0.5 mol) and 4-fluorophenylacetonitrile (67.6 g/0.5 mol) were then added dropwise, and the mixture was subsequently heated under reflux for 15 min. After cooling, 600 ml of distilled water were added to the mixture. When the mixture was acidified to pH 1 using concentrated hydrochloric acid (HCl), the desired compound 2-cyano-2-(4-fluorophenyl)-1-(4-pyridyl)ethane precipitated as a yellow precipitate. The precipitate was filtered off, washed with distilled water and dried under reduced pressure over phosphorus pentoxide (P2O5). The yield was 85.0 g (62%).